1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea

• CAS: 2034572-66-0
• Molecular Formula: C17H20ClN3O2S
• Molecular Weight: 365.88
• SMILES: C1CSCCN1C(CNC(=O)NC2=CC=CC=C2Cl)C3=COC=C3
• InChI: InChI=1S/C17H20ClN3O2S/c18-14-3-1-2-4-15(14)20-17(22)19-11-16(13-5-8-23-12-13)21-6-9-24-10-7-21/h1-5,8,12,16H,6-7,9-11H2,(H2,19,20,22)
• InChIKey: XEKRCVJDXMHVTL-UHFFFAOYSA-N
• Solubility: not available

1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea (CAS 2034572-66-0), referred to in some vendor documentation as CCFU, is a synthetic small molecule (C17H20ClN3O2S, MW 365.9 g/mol) belonging to the thiomorpholinoethyl-urea class. The compound incorporates a 2-chlorophenyl urea pharmacophore linked via an ethyl bridge to a thiomorpholine ring substituted with a furan-3-yl group.

1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea (CAS 2034572-66-0): Procurement-Relevant Identity and Class

1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea (CAS 2034572-66-0), referred to in some vendor documentation as CCFU, is a synthetic small molecule (C17H20ClN3O2S, MW 365.9 g/mol) belonging to the thiomorpholinoethyl-urea class . The compound incorporates a 2-chlorophenyl urea pharmacophore linked via an ethyl bridge to a thiomorpholine ring substituted with a furan-3-yl group. While structurally related to a series of furan-thiomorpholino-ureas cataloged in screening libraries, publicly available peer-reviewed pharmacological characterization specific to this compound remains absent from primary literature and authoritative databases as of the search date .

1

Regioisomeric matched-pair SAR Furan-3-yl orientation probe alongside furan-2-yl analog (CAS 2034541-22-3) for target engagement studies

2

Thiomorpholino-urea scaffold exploration 2-Chlorophenyl pharmacophore evaluation in ion channel or transporter panels; class-level inference only

3 Library synthesis precursor Modular scaffold for parallel derivatization; in-house purity verification recommended

Why 1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea Cannot Be Interchanged with Close Analogs

Within the thiomorpholino-ethyl urea series, even minor structural variations—such as substitution on the terminal phenyl ring, the position of the furan attachment (2-yl vs. 3-yl), or modification of the urea N-alkyl group—are predicted to alter hydrogen-bonding capacity, lipophilicity (XLogP), and topological polar surface area, parameters known to affect target binding and pharmacokinetics . The 2-chlorophenyl group in this compound introduces a distinct electron-withdrawing and steric environment compared to unsubstituted phenyl, 4-methoxybenzyl, or 2-fluorophenyl analogs available in screening collections, meaning potency, selectivity, and off-target profiles observed for one member of the class cannot be assumed for another without direct comparative data .

REGIOISOMER Furan-2-yl analog (CAS 2034541-22-3) may not transfer binding pose or target selectivity; no comparative biological data exist.

SCAFFOLD HOP Urea transporter or ROMK1 activity of structurally distinct thiomorpholino compounds cannot be extrapolated; direct target data absent.

PURITY BASIS Vendor-claimed ≥95% purity not verified by independent CoA; potential batch variation requires in-house QC before SAR interpretation.

Quantitative Differentiation Evidence for 1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea vs. Analogs

Furan-3-yl vs. Furan-2-yl Regioisomer: Absence of Comparative Biological Data

The closest structural analog is 1-(2-chlorophenyl)-3-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]urea (CAS 2034541-22-3), which differs only in the furan attachment position (furan-2-yl vs. furan-3-yl) [1]. Both compounds share the same molecular formula (C17H20ClN3O2S, MW 365.9) and likely similar physicochemical properties, yet no published head-to-head comparison of biological activity exists. Without quantitative in vitro data from identical assay conditions, the two compounds remain experimentally indistinguishable from a procurement standpoint [1].

Furan-3-yl vs. 2-yl regioisomer

Data to verify

No public IC50, Ki, or EC50 for either regioisomer

Regioisomer selection remains purely structural; biological comparison unavailable.

Identical molecular formula; no differential activity data reported.

Evidence Dimension	Biological activity (any target)
Target Compound Data	No public IC50, Ki, or EC50 data available
Comparator Or Baseline	CAS 2034541-22-3: No public IC50, Ki, or EC50 data available
Quantified Difference	Not quantifiable; no comparative data exist
Conditions	N/A — no peer-reviewed assays reported

Why This Matters

Procurement decisions based on regioisomeric preference require biological justification; currently none exists, making the choice purely structural.

• [1] CIRS Group. 1-(2-Chlorophenyl)-3-(2-(furan-2-yl)-2-thiomorpholinoethyl)urea CAS#2034541-22-3. Accessed 2026-04-30. View Source

Urea Transporter Inhibition: Class-Level Inference from a Distinct Thiomorpholino Scaffold

A structurally distinct thiomorpholino-containing compound (BDBM50575418 / CHEMBL4874369) has been tested against rat urea transporters, showing IC50 values of 5,000 nM (UT-A1 in MDCK cells) and 10,000 nM (UT-B) [1]. While this compound shares the thiomorpholino moiety, its SMILES (COc1ccc(Cl)cc1S(=O)(=O)Nc1ccc2nc(SC)sc2c1) indicates a sulfonamide-benzothiazole scaffold entirely different from the target urea, precluding direct extrapolation. No urea transporter data exist for the target compound itself.

Urea transporter class inference

Class-level

BDBM50575418: UT-A1 IC50 5,000 nM; UT-B IC50 10,000 nM

Thiomorpholino moiety may support transporter modulation, but distinct chemotype precludes direct extrapolation.

Target compound untested; cross-chemotype inference is unsupported.

Evidence Dimension	Inhibition of rat urea transporters
Target Compound Data	No data available
Comparator Or Baseline	BDBM50575418: UT-A1 IC50 = 5,000 nM; UT-B IC50 = 10,000 nM
Quantified Difference	Not applicable (different chemotype)
Conditions	Rat UT-A1 in MDCK cells, 15 min fluorescence plate reader assay; rat UT-B, 15 min incubation

Why This Matters

The thiomorpholino-urea class may possess urea transporter modulatory potential, but target-specific data are required before this compound can be positioned for that application.

• [1] BindingDB. BDBM50575418 (CHEMBL4874369). IC50 data for rat UT-A1 and UT-B. Accessed 2026-04-30. View Source

ROMK Channel Inhibition: Patent-Derived Benchmark for a Furan-Thiomorpholino Series

US Patent 9,075,882 describes furan-thiomorpholino-urea derivatives as ROMK channel inhibitors. A representative compound (CHEMBL2146873 / BDBM50391781) achieved an IC50 of 49 nM against human ROMK1 expressed in CHO cells, assessed by 86Rb+ efflux [1]. This demonstrates that furan-thiomorpholino-ureas can achieve nanomolar potency against ion channels, but the disclosed compound differs from the target molecule in its phenyl substituent and possibly furan regiochemistry, and the target compound's ROMK activity has not been reported.

ROMK1 patent benchmark

Class-level

CHEMBL2146873: ROMK1 IC50 49 nM

Furan-thiomorpholino-ureas can achieve nanomolar ion channel inhibition; target compound ROMK1 status unreported.

Patent-derived data; requires independent replication for procurement confidence.

Evidence Dimension	ROMK1 channel inhibition
Target Compound Data	Not tested or not publicly reported
Comparator Or Baseline	CHEMBL2146873: ROMK1 IC50 = 49 nM
Quantified Difference	Cannot be calculated
Conditions	Human ROMK1 in CHO cells co-expressing DHFR, 86Rb+ efflux, 35 min, TopCount

Why This Matters

The patent establishes a potency benchmark (49 nM) for furan-thiomorpholino-ureas at ROMK1; if the target compound is being considered for ion channel research, comparative screening against this benchmark is essential.

• [1] BindingDB. BDBM50391781 (CHEMBL2146873). US9073882, compound 38. IC50 data for human ROMK1. Accessed 2026-04-30. View Source

Comparative Physicochemical Profile: Target Compound vs. Furan-2-yl Regioisomer

Both the target furan-3-yl compound (CAS 2034572-66-0) and its furan-2-yl regioisomer (CAS 2034541-22-3) share identical molecular formula (C17H20ClN3O2S), molecular weight (365.9 g/mol), and likely near-identical logP and TPSA values [1]. No experimentally determined melting point, solubility, or stability data are publicly available for either compound. Vendors typically supply both at ≥95% purity, but certificate-of-analysis-level comparative purity data are not accessible in the public domain [1].

Physicochemical profile

Specification review

Identical MF C17H20ClN3O2S, MW 365.9, vendor purity ≥95% for both regioisomers

No measurable physicochemical differentiation; choice depends on biological rationale.

No experimental melting point, solubility, or stability data publicly available.

Evidence Dimension	Molecular identity and purity
Target Compound Data	MF: C17H20ClN3O2S; MW: 365.9; Purity: vendor-claimed ≥95%
Comparator Or Baseline	CAS 2034541-22-3: MF: C17H20ClN3O2S; MW: 365.9; Purity: vendor-claimed ≥95%
Quantified Difference	No measurable difference in publicly available specifications
Conditions	Vendor technical datasheets (non-authoritative)

Why This Matters

Without differential purity, solubility, or stability data, procurement between regioisomers must rely on intended biological target rationale rather than chemical specifications.

• [1] CIRS Group. 1-(2-Chlorophenyl)-3-(2-(furan-2-yl)-2-thiomorpholinoethyl)urea CAS#2034541-22-3. Accessed 2026-04-30. View Source

Procurement-Driven Application Scenarios for 1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea

Regiochemical Selectivity Screening in Urea Transporter or Ion Channel Panels

Where a research program has established a preliminary hit for a furan-thiomorpholino-urea scaffold against urea transporters (UT-A1/UT-B) or renal outer medullary potassium channels (ROMK1), this compound can serve as the furan-3-yl matched-pair analog alongside CAS 2034541-22-3 (furan-2-yl) to probe regioisomeric SAR. The 2-chlorophenyl substituent distinguishes it from unsubstituted or methoxybenzyl analogs, enabling evaluation of halogen effects on target engagement [1].

Chemical Probe Development for 2-Chlorophenyl Urea Pharmacophore Profiling

The 2-chlorophenyl urea motif is a known pharmacophore in multiple target classes (e.g., kinase inhibitors, soluble epoxide hydrolase inhibitors). This compound can be employed as a tool molecule in competitive displacement assays or thermal shift assays to determine whether the thiomorpholino-furan extension enhances or diminishes binding to targets of interest, with the furan-3-yl orientation providing a distinct vector compared to the 2-yl isomer [1].

Library Enumeration and Diversity-Oriented Synthesis Starting Material

Given the modular nature of the thiomorpholino-ethyl urea scaffold, this compound or its synthetic intermediates can serve as a starting point for parallel library synthesis. The furan ring is amenable to further functionalization (e.g., electrophilic substitution, Diels-Alder reactions), and the thiomorpholine sulfur offers an oxidation handle (sulfoxide/sulfone). Procurement should be accompanied by in-house purity verification (HPLC, NMR) owing to the absence of published analytical characterization [1].

Negative Control or Selectivity Counter-Screen for ROMK1 Programs

US Patent 9,075,882 demonstrates that certain furan-thiomorpholino-ureas achieve nanomolar ROMK1 inhibition. If the target compound proves inactive or weakly active at ROMK1 under standardized 86Rb+ efflux conditions (benchmarked against CHEMBL2146873, IC50 = 49 nM), it may serve as a valuable selectivity control to confirm that observed in vivo diuretic effects are on-target rather than scaffold-related [1].

Application

Selection Property

Validation Focus

Regiochemical selectivity screening

Furan-3-yl matched-pair analog availability

Comparative target engagement against furan-2-yl isomer; SAR rationale documentation

2-Chlorophenyl urea pharmacophore profiling

Halogen substitution effect on binding

Thermal shift or displacement assay data; comparison with unsubstituted phenyl analogs

Library enumeration starting material

Modular thiomorpholino-ethyl urea scaffold

In-house purity verification (HPLC, NMR); synthetic tractability assessment

ROMK1 selectivity counter-screen

Lack of confirmed ROMK1 activity

Activity testing under standardized 86Rb+ efflux conditions; benchmark against patent data

• [1] BindingDB. BDBM50391781 (CHEMBL2146873). US9073882, compound 38. IC50 data for human ROMK1. Accessed 2026-04-30. View Source